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Compound of Interest

Compound Name: Dimethyl cyclohexylboronate

Cat. No.: B15476336 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Dimethyl cyclohexylboronate could not be

located. The following guidance is based on safety data for structurally similar compounds,

including other boronic acid esters, and established best practices for laboratory chemical

handling. Researchers should always perform a risk assessment prior to handling any new

chemical and consult with their institution's Environmental Health and Safety (EHS) department

for specific guidance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Dimethyl cyclohexylboronate. The following

procedures are designed to ensure safe handling, operation, and disposal.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against chemical exposure.

The following table summarizes the recommended PPE for handling Dimethyl
cyclohexylboronate.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye Protection Safety Glasses ANSI Z87.1

Protects eyes from

splashes and airborne

particles.

Chemical Goggles ANSI Z87.1

Recommended when

there is a higher risk

of splashing.

Hand Protection Nitrile Gloves ASTM D6319

Provides a barrier

against skin contact.

Check for tears before

use.

Body Protection Laboratory Coat ---
Protects skin and

clothing from spills.

Respiratory Fume Hood ---

Use when handling

the compound to

minimize inhalation of

vapors or dust.

Experimental Protocols: Handling and Storage
Safe handling and proper storage are critical to prevent accidents and maintain the integrity of

the chemical.

General Handling Procedures:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Ventilation: Always handle Dimethyl cyclohexylboronate in a well-ventilated area,

preferably within a chemical fume hood.

Dispensing: When transferring the chemical, avoid creating dust or aerosols. Use a spatula

or other appropriate tool for solids.
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Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Contamination: Avoid contact with skin, eyes, and clothing.[1] In case of contact, follow the

first aid measures outlined below.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of an exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste containing Dimethyl cyclohexylboronate in a clearly

labeled, sealed, and appropriate waste container. Do not mix with other waste streams

unless explicitly permitted.

Container Labeling: The waste container must be labeled with the full chemical name and

any associated hazards.
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Storage of Waste: Store the waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal Request: Contact your institution's EHS department to arrange for the pickup and

disposal of the chemical waste. Do not pour chemical waste down the drain.

Visual Guides
The following diagrams illustrate the standard workflow for handling Dimethyl
cyclohexylboronate and the appropriate response to a chemical spill.
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Caption: Experimental workflow for handling Dimethyl cyclohexylboronate.
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Immediate Response
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Caption: Emergency response plan for a Dimethyl cyclohexylboronate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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